2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one consists of a cyclobutyl group attached to a piperazine ring, which is further connected to a propanone backbone with an amino group.Scientific Research Applications
Antimicrobial Applications
Chitosan, an aminopolysaccharide biopolymer, has shown promise in antimicrobial systems. Its unique chemical structure, which includes reactive hydroxyl and amino groups, allows for a wide range of applications, potentially aligning with the functionalities of compounds like 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one in antimicrobial formulations (Raafat & Sahl, 2009).
Drug Development Insights
Diketopiperazines (DKPs) are noted for their diverse bioactivities, including anti-tumor, neuroprotective, and antimicrobial effects. The structural modifications in DKP nuclei, similar to the potential modifications in compounds like 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one, underline the importance of such compounds in drug discovery (Wang et al., 2013).
Biomedical Applications
The spin label amino acid TOAC and its use in peptide studies highlight the relevance of specific amino acid derivatives in biomedical research. TOAC's incorporation into peptides for analyzing backbone dynamics and secondary structures suggests a similar potential application for amino acid derivatives like 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one in enhancing our understanding of peptide and protein interactions (Schreier et al., 2012).
Pharmaceutical Delivery Systems
Cyclodextrins have been extensively studied for their ability to form inclusion complexes with various molecules, improving solubility, stability, and bioavailability of pharmaceutical compounds. The research around these cyclic oligosaccharides underscores the potential for similar compounds to be explored for enhancing drug delivery systems (Boczar & Michalska, 2022).
properties
IUPAC Name |
2-amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O/c1-9(12)11(15)14-7-5-13(6-8-14)10-3-2-4-10/h9-10H,2-8,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRSINHMGGDOQEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)C2CCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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